Cas no 166756-12-3 (2-Oxa-5-azabicyclo[4.1.0]heptane)

• Product Name: 2-Oxa-5-azabicyclo[4.1.0]heptane
• CAS No: 166756-12-3
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD17480503
• CID: 2092855
• PubChem ID: 50986266
• Update Time: 2025-04-21

2-Oxa-5-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[4.1.0]heptane
• AKOS024464984
• 166756-12-3
• CS-0183417
• EN300-90209

• MDL： MFCD17480503
• Inchi： 1S/C5H9NO/c1-2-7-5-3-4(5)6-1/h4-6H,1-3H2
• InChI Key： TWWBQCNHUYGMJP-UHFFFAOYSA-N
• SMILES： O1CCNC2CC12

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines